Cas no 1342244-16-9 (2,6-dioxaspiro[4.5]decan-9-ol)

• Product Name: 2,6-dioxaspiro[4.5]decan-9-ol
• CAS No: 1342244-16-9
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 4590300
• PubChem ID: 64104748
• Update Time: 2025-07-20

2,6-dioxaspiro[4.5]decan-9-ol Chemical and Physical Properties

Names and Identifiers

• 2,6-dioxaspiro[4.5]decan-9-ol

• Inchi： 1S/C8H14O3/c9-7-1-3-11-8(5-7)2-4-10-6-8/h7,9H,1-6H2
• InChI Key： KQNMYMQMKJZLAB-UHFFFAOYSA-N
• SMILES： C1C2(CC(O)CCO2)CCO1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2,6-dioxaspiro[4.5]decan-9-ol

Comprehensive Overview of 2,6-Dioxaspiro[4.5]decan-9-ol (CAS No. 1342244-16-9): Properties, Applications, and Industry Insights

2,6-Dioxaspiro[4.5]decan-9-ol (CAS No. 1342244-16-9) is a spirocyclic compound featuring a unique oxygen-containing heterocyclic structure. This molecule has garnered significant attention in pharmaceutical and material science research due to its versatile scaffold properties and potential as a chiral building block. The spiro[4.5]decane core provides structural rigidity, while the dioxolane and hydroxyl groups offer sites for further functionalization, making it valuable for drug discovery and polymer chemistry.

Recent studies highlight the compound's relevance in green chemistry applications, aligning with the global push for sustainable synthesis methods. Researchers are exploring its use in biodegradable polymers, where its oxygen-rich structure may enhance degradation profiles. The compound's stereochemical complexity also makes it a subject of interest for asymmetric catalysis, particularly in the synthesis of optically active pharmaceuticals – a hot topic in medicinal chemistry forums and patent filings.

From a spectroscopic characterization perspective, 2,6-dioxaspiro[4.5]decan-9-ol exhibits distinctive NMR signatures due to its constrained spiro system. The proton coupling patterns between the dioxolane protons (typically appearing between 3.5-4.5 ppm) and the aliphatic protons of the cyclohexane moiety provide valuable structural information. These features are frequently discussed in organic chemistry databases and spectral interpretation guides, addressing common queries from analytical chemists.

The synthetic accessibility of this compound through ring-closing metathesis or acid-catalyzed cyclization routes has been documented in several peer-reviewed journals. Modern flow chemistry techniques have recently been applied to improve the yield and purity of 1342244-16-9, responding to industry demands for process intensification. These advancements are particularly relevant to researchers searching for scale-up protocols or continuous manufacturing solutions.

In material science applications, the hydroxyl functionality of 2,6-dioxaspiro[4.5]decan-9-ol enables its incorporation into polyester networks and epoxy resins. Its bulky spiro structure can influence polymer chain packing, potentially modifying thermal and mechanical properties – a subject of numerous structure-property relationship studies. These investigations often appear in searches related to advanced material design and performance additives.

The safety profile of CAS 1342244-16-9 has been evaluated through standard in silico toxicity prediction tools, showing favorable results for research-scale handling. However, as with all fine chemicals, proper laboratory safety protocols must be followed. This aspect frequently appears in chemical safety databases and EH&S discussions, addressing common concerns about compound handling procedures.

Looking ahead, the derivatization potential of 2,6-dioxaspiro[4.5]decan-9-ol positions it as a promising candidate for library synthesis in drug discovery. Its ability to serve as a conformationally restricted analog of flexible chain compounds makes it valuable for molecular recognition studies. These applications are increasingly searched in connection with fragment-based drug design and medicinal chemistry optimization strategies.

Commercial availability of 1342244-16-9 through specialty chemical suppliers has expanded in recent years, with purity specifications typically ranging from 95% to 98%. Pricing trends and bulk procurement options are common search queries associated with this compound, reflecting growing industrial interest. The development of cost-effective synthesis routes remains an active area of research, particularly for applications requiring kilogram-scale production.

From an intellectual property perspective, several patents have emerged featuring 2,6-dioxaspiro[4.5]decan-9-ol derivatives, particularly in biologically active compounds. These filings often highlight the molecule's utility in creating metabolic stability or improving pharmacokinetic properties – key considerations in modern drug development pipelines. Patent analytics reveal growing interest from both pharmaceutical companies and academic institutions.

In conclusion, 2,6-dioxaspiro[4.5]decan-9-ol (CAS No. 1342244-16-9) represents a structurally intriguing compound with multifaceted applications across chemical research and industrial development. Its unique spirocyclic architecture continues to inspire innovation in molecular design, addressing current challenges in sustainable chemistry and material science. As research progresses, this compound is poised to play an increasingly important role in various high-value chemical applications.